Cas no 171979-69-4 (1-Naphthalenol, 5,6,7,8-tetrahydro-5,5-dimethyl-)

• Product Name: 1-Naphthalenol, 5,6,7,8-tetrahydro-5,5-dimethyl-
• CAS No: 171979-69-4
• MF: C₁₂H₁₆O
• MW: 176.254843711853
• CID: 1354068
• Update Time: 2024-08-17

1-Naphthalenol, 5,6,7,8-tetrahydro-5,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenol, 5,6,7,8-tetrahydro-5,5-dimethyl-

• Inchi： 1S/C12H16O/c1-12(2)8-4-5-9-10(12)6-3-7-11(9)13/h3,6-7,13H,4-5,8H2,1-2H3
• InChI Key： RIAUQNNBRKWTBO-UHFFFAOYSA-N
• SMILES： C1(O)=C2C(C(C)(C)CCC2)=CC=C1

Computed Properties

• Exact Mass: 176.12018
• Monoisotopic Mass: 176.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• PSA: 20.23